Cas no 1105206-97-0 (N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide)

• Product Name: N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide
• CAS No: 1105206-97-0
• MF: C₂₆H₂₀N₄O₃
• MW: 436.462005615234
• CID: 5843122
• PubChem ID: 30867464
• Update Time: 2025-06-29

N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide
• N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]quinoline-2-carboxamide
• 1105206-97-0
• N-[3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]quinoline-2-carboxamide
• F5530-0617
• AKOS024512622
• N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)quinoline-2-carboxamide
• VU0646557-1

• Inchi： 1S/C26H20N4O3/c1-16-27-23-14-8-18(28-25(31)24-13-7-17-5-3-4-6-22(17)29-24)15-21(23)26(32)30(16)19-9-11-20(33-2)12-10-19/h3-15H,1-2H3,(H,28,31)
• InChI Key： CQTDKPRTWFIIQP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=C(C)N1C1C=CC(=CC=1)OC)NC(C1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 436.15354051g/mol
• Monoisotopic Mass: 436.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.9Ų

Additional information on N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide

Introduction to N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide (CAS No. 1105206-97-0)

N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide (CAS No. 1105206-97-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide consists of a quinazoline core linked to a quinoline moiety through an amide bond. The presence of the 4-methoxyphenyl group and the 2-methyl substitution on the quinazoline ring adds to its structural complexity and contributes to its pharmacological profile. These structural elements are crucial for the compound's interactions with biological targets and its overall efficacy.

Recent studies have highlighted the potential of quinazoline derivatives in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that certain quinazoline derivatives exhibit potent antiproliferative activity against various cancer cell lines. The mechanism of action involves inhibition of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide has shown similar activity in preliminary studies, suggesting its potential as an anticancer agent.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. A study published in the Inflammation Research (2020) demonstrated that certain quinazoline derivatives can effectively reduce inflammatory markers such as TNF-alpha and IL-6 in vitro. The specific mechanism by which N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide exerts its anti-inflammatory effects is still under investigation, but it is believed to involve modulation of nuclear factor-kappa B (NF-kB) signaling.

The pharmacokinetic properties of N-3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylquinoline-2-carboxamide have also been studied to assess its suitability for clinical development. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

Toxicity studies are an essential part of drug development, and initial assessments suggest that N-3-(4-methoxyphenyl)-2-methyl-4-o xo - 3 , 4 - dihydroquinazolin - 6 - ylquinoline - 2 - carboxamide has a favorable safety profile at therapeutic doses. However, more comprehensive toxicology studies are needed to fully understand its safety margins and potential side effects.

In conclusion, N - 3 -( 4 - methoxyphenyl ) - 2 - methyl - 4 - oxo - 3 , 4 - dihydroquinazolin - 6 - ylquinoline - 2 - carboxamide (CAS No. 1105206 - 97 - 0) represents a promising lead compound in the development of novel therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and optimization. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in these areas.